Cas no 111260-65-2 (2,4,6-Heptatrienal, 7-(2-thienyl)-)

• Product Name: 2,4,6-Heptatrienal, 7-(2-thienyl)-
• CAS No: 111260-65-2
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 1197284
• PubChem ID: 71335518
• Update Time: 2025-04-20

2,4,6-Heptatrienal, 7-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienal, 7-(2-thienyl)-
• 7-thiophen-2-ylhepta-2,4,6-trienal
• 7-(THIOPHEN-2-YL)HEPTA-2,4,6-TRIENAL
• DTXSID60763467
• 111260-65-2

• Inchi： 1S/C11H10OS/c12-9-5-3-1-2-4-7-11-8-6-10-13-11/h1-10H
• InChI Key： LKLWJCRDVBDSIJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=CC=CC=CC=O

Computed Properties

• Exact Mass: 190.0453
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07